Cas no 2013378-06-6 ((1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol)

• Product Name: (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol
• CAS No: 2013378-06-6
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5721090
• PubChem ID: 121203096
• Update Time: 2025-10-18

(1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F1907-6958
• 2013378-06-6
• (1-(6-chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol
• AKOS026711325
• [1-(6-chloropyrimidin-4-yl)-4-methylpiperidin-4-yl]methanol
• 4-Piperidinemethanol, 1-(6-chloro-4-pyrimidinyl)-4-methyl-
• (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol

• Inchi： 1S/C11H16ClN3O/c1-11(7-16)2-4-15(5-3-11)10-6-9(12)13-8-14-10/h6,8,16H,2-5,7H2,1H3
• InChI Key： BNPYWPFFRAIUBM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(C)(CO)CC1

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 403.2±30.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol

The Comprehensive Overview of (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol (CAS No. 2013378-06-6)

(1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol, identified by the CAS registry number 2013378-06-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's structure, which includes a piperidine ring substituted with a chloropyrimidine group and a methanol moiety, contributes to its intriguing chemical properties and biological activity.

The synthesis of (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol involves a series of well-defined organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as biological systems. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging state-of-the-art catalytic systems and green chemistry principles.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical studies. Its ability to modulate specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has made it a candidate for therapeutic interventions in diseases like cancer and inflammatory disorders. Recent studies published in high-impact journals have highlighted its potential as a lead compound for drug development.

The structural versatility of (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol allows for extensive chemical modifications, enabling researchers to explore its pharmacokinetic properties and bioavailability. Advanced computational modeling techniques, including molecular docking and QSAR analysis, have been employed to predict its interaction with biological systems. These studies provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as a building block in medicinal chemistry underscores its importance in the design of novel bioactive molecules. Furthermore, its compatibility with various analytical techniques, such as NMR spectroscopy and mass spectrometry, facilitates detailed characterization and quality control during synthesis.

Recent breakthroughs in the understanding of (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol's pharmacodynamics have opened new avenues for its therapeutic potential. Collaborative efforts between academia and industry have accelerated its progression from the laboratory to preclinical trials. The integration of artificial intelligence (AI) in drug discovery has further enhanced the predictive capabilities for this compound's efficacy and safety profiles.

In conclusion, (1-(6-Chloropyrimidin-4-yl)-4-methylpiperidin-4-yl)methanol (CAS No. 2013378-06